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Compound of Interest

Compound Name: Ac-VAD-CHO

Cat. No.: B124947

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of a stock solution of
Acetyl-Valyl-Alanyl-Aspartyl-aldehydic-CHO (Ac-VAD-CHO), a potent, cell-permeable, and
reversible pan-caspase inhibitor. Accurate preparation of this stock solution is critical for reliable
and reproducible results in studies investigating apoptosis and other caspase-dependent
cellular processes. This guide includes detailed protocols, quantitative data, and a visual
workflow to ensure proper handling and storage of this reagent.

Introduction

Ac-VAD-CHO is a widely used inhibitor in cell biology and drug discovery to study the roles of
caspases in programmed cell death. It functions by binding to the active site of caspases,
thereby blocking their proteolytic activity. To ensure the efficacy and stability of this inhibitor, it is
imperative to follow a standardized protocol for the preparation and storage of its stock
solution. This document outlines the necessary steps and precautions.

Quantitative Data Summary

A summary of the key quantitative data for Ac-VAD-CHO is presented in the table below for
easy reference.
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Property Value Source(s)
Molecular Weight 329.35 g/mol [1112]
Recommended Solvent Dimethyl sulfoxide (DMSO) [1][2]

Recommended Stock
) 1-10 mM
Concentration

Typical Working Concentration ~ 10-100 pM

_ -20°C, desiccated and
Storage of Solid ) [1]
protected from light

) -20°C (short-term) or -80°C
Storage of Stock Solution [3]
(long-term)

Experimental Protocol: Preparation of a 10 mM Ac-
VAD-CHO Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Ac-VAD-CHO in DMSO.

Materials

e Ac-VAD-CHO powder

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Pipette and sterile filter pipette tips

Vortex mixer

Analytical balance

Procedure

o Equilibration: Remove the vial of Ac-VAD-CHO powder from the -20°C freezer and allow it to
equilibrate to room temperature for at least 15-20 minutes before opening. This prevents
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condensation of moisture onto the hygroscopic powder.

Weighing: Carefully weigh out the desired amount of Ac-VAD-CHO powder using an
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.29 mg of Ac-VAD-CHO (Molecular Weight = 329.35 g/mol ).

o Calculation: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
o Mass (mg) =10 mM x 1 mL x 329.35 g/mol / 1000 = 3.29 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the Ac-VAD-CHO
powder. For a 10 mM stock solution, if you weighed 3.29 mg, add 1 mL of DMSO.

Mixing: Close the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath for a few minutes can aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 1-2 months) or at -80°C for
long-term storage (up to 6 months).[3] Protect from light.

Experimental Workflow

Start: Ac-VAD-CHO Powder
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Caption: Workflow for preparing Ac-VAD-CHO stock solution.

Signaling Pathway Inhibition

Ac-VAD-CHO is a pan-caspase inhibitor, meaning it broadly targets multiple caspases involved
in the apoptotic signaling cascade. The diagram below illustrates the general points of inhibition
by Ac-VAD-CHO in the intrinsic and extrinsic apoptosis pathways.
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Caption: Inhibition of caspases by Ac-VAD-CHO.

Conclusion

Proper preparation and storage of Ac-VAD-CHO stock solutions are fundamental for achieving
accurate and reproducible results in research involving caspase inhibition. Adherence to the
protocols outlined in this document will help ensure the integrity and efficacy of this critical
reagent. Always refer to the manufacturer's specific instructions for the lot of Ac-VAD-CHO
being used, as minor variations may exist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Ac-VAD-CHO Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124947#how-to-prepare-ac-vad-cho-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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